molecular formula C7H8N2O B8622812 1,3-Dihydro-methyl-3-(2-propynyl)-2H-imidazol-2-one CAS No. 131423-08-0

1,3-Dihydro-methyl-3-(2-propynyl)-2H-imidazol-2-one

Cat. No.: B8622812
CAS No.: 131423-08-0
M. Wt: 136.15 g/mol
InChI Key: DGTBZVGVBGRPHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dihydro-methyl-3-(2-propynyl)-2H-imidazol-2-one is a useful research compound. Its molecular formula is C7H8N2O and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

131423-08-0

Molecular Formula

C7H8N2O

Molecular Weight

136.15 g/mol

IUPAC Name

1-methyl-3-prop-2-ynylimidazol-2-one

InChI

InChI=1S/C7H8N2O/c1-3-4-9-6-5-8(2)7(9)10/h1,5-6H,4H2,2H3

InChI Key

DGTBZVGVBGRPHR-UHFFFAOYSA-N

Canonical SMILES

CN1C=CN(C1=O)CC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl isocyanate (1.3 g, 0.02 mol) was added to a stirred solution of 2,2-diethoxy-N-(2-propynyl)ethylamine (3.4 g, 0.02 mol) in ether (50 mL). After 30 min the ether was evaporated and the residue was dissolved in water (50 mL), oxalic acid (1.7 g) was added, and the solution was heated at 50° C. for 30 min. The solution was then concentrated to 10 mL and neutralized with 4N NaOH solution, and extracted with ethyl acetate (4×50 mL). The ethyl acetate was evaporated and the residue was chromatographed on silica gel to give 2.1 g of product which was recrystallized from ethyl acetate:Skellysolve B; m.p. 69°-72° C.
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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